Cas no 539812-95-8 (4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one)

4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one structure

539812-95-8 structure

Product Name:4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one

CAS No:539812-95-8

MF:C₁₄H₁₇BrN₆O₂

MW:381.227781057358

CID:6059691

PubChem ID:135517162

Update Time:2023-12-13

4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

- 4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one
- 4-amino-3-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-6-tert-butyl-1,2,4-triazin-5-one
- F1252-0868
- 539812-95-8
- SR-01000010944-1
- 4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one
- CHEMBL3199665
- SR-01000010944
- (E)-4-amino-3-(2-(5-bromo-2-hydroxybenzylidene)hydrazinyl)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one
- AKOS016354827
- Inchi： 1S/C14H17BrN6O2/c1-14(2,3)11-12(23)21(16)13(20-18-11)19-17-7-8-6-9(15)4-5-10(8)22/h4-7,22H,16H2,1-3H3,(H,19,20)/b17-7+
- InChI Key： XDOWPDHXYFHVDB-REZTVBANSA-N
- SMILES： BrC1C=CC(=C(C=1)/C=N/NC1=NN=C(C(N1N)=O)C(C)(C)C)O

Computed Properties

Exact Mass: 380.05964g/mol
Monoisotopic Mass: 380.05964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 554
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 116Å²

4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1252-0868-2μmol	4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one	539812-95-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1252-0868-5μmol	4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one	539812-95-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1252-0868-10μmol	4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one	539812-95-8	90%+	10μl	$69.0	2023-05-17
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Life Chemicals	F1252-0868-1mg	4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one	539812-95-8	90%+	1mg	$54.0	2023-05-17
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